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CAS No.: 2155-94-4

Cat. No.: B1213430

Get Quote

Introduction: The Profile of a Versatile Amine
N,N-Dimethylallylamine (DMAA), identified by CAS Number 2155-94-4, is a tertiary amine

that serves as a valuable building block in organic synthesis.[1] Its structure, featuring both a

reactive allyl group and a dimethylamino moiety, makes it a versatile intermediate for the

synthesis of more complex molecules, including quaternary ammonium salts used in various

applications.[2] For researchers, drug development professionals, and process chemists, a

precise understanding of its fundamental physical properties is not merely academic; it is a

prerequisite for safe handling, accurate experimental design, and scalable synthesis.

This guide provides an in-depth examination of two core physical properties of N,N-
Dimethylallylamine: its boiling point and density. We will move beyond a simple recitation of

values to discuss the experimental context, the scientific principles governing their

determination, and the practical implications for laboratory work.

Summary of Core Physical Properties
N,N-Dimethylallylamine is a colorless to pale yellow liquid characterized by a distinct amine-

like odor.[3] Its high volatility and low flash point necessitate careful handling in a controlled
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laboratory environment. The key physicochemical data are summarized below.

Property Value Conditions Source(s)

Chemical Formula C₅H₁₁N [1][3][4]

Molecular Weight 85.15 g/mol [1][3][5]

CAS Number 2155-94-4 [3][6]

Appearance
Colorless to faint

yellow liquid
Ambient [3]

Boiling Point 61-64.5 °C

1013 hPa

(Atmospheric

Pressure)

[3][6][7]

Density 0.719 - 0.730 g/cm³ 20 °C [2][5][6]

0.7197 g/cm³ 4 °C [3]

Flash Point -20 °C Closed Cup [5][6]

Solubility Very soluble Water [3]

Note: The slight variations in reported values for boiling point and density are typical and can

be attributed to minor differences in experimental purity and measurement conditions across

different data sources.

In-Depth Analysis of Key Properties
Boiling Point
The boiling point of N,N-Dimethylallylamine is consistently reported in the range of 61-64.5 °C

at standard atmospheric pressure.[3][6][7] This relatively low boiling point indicates high

volatility.

Causality and Practical Importance: The boiling point is a critical parameter for purification.

Fractional distillation is the primary method for purifying volatile liquids like DMAA, and

knowledge of the precise boiling point allows for the effective separation of the compound from

solvents, unreacted starting materials, or byproducts. The temperature at which the liquid boils
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is directly dependent on the ambient pressure. Therefore, when performing a distillation under

vacuum, the boiling point will be significantly lower. This relationship is fundamental for

chemists who may need to distill heat-sensitive materials at reduced temperatures to prevent

decomposition.

Density
The density of N,N-Dimethylallylamine is reported as approximately 0.730 g/cm³ at 20 °C.[5]

[6] It is important to note that density is temperature-dependent; as temperature increases,

density typically decreases. This is illustrated by one source reporting a density of 0.7197 g/cm³

at the lower temperature of 4 °C.[3]

Causality and Practical Importance: In a research and development setting, reagents are often

measured by volume for convenience. Density provides the essential conversion factor

between mass and volume (Mass = Density x Volume). For stoichiometric calculations, where

precision is paramount, knowing the exact density at the laboratory's ambient temperature

ensures that the correct molar quantity of the amine is added to a reaction. Inaccurate

assumptions about density can lead to suboptimal reaction yields or an excess of unreacted

reagents, complicating purification efforts.

Experimental Determination Protocols
The following protocols outline standard laboratory procedures for the empirical determination

of boiling point and density. These methods are designed to be self-validating through proper

calibration and technique.

Protocol: Micro-Boiling Point Determination (Thiele Tube
Method)
This method is ideal for determining the boiling point with a small sample volume.

Preparation: Secure a small sample (approx. 0.5 mL) of N,N-Dimethylallylamine. Obtain a

capillary tube (sealed at one end) and invert it, placing the open end into the liquid sample

within a small test tube (fusion tube).

Assembly: Attach the fusion tube to a calibrated thermometer using a rubber band or wire.

The base of the fusion tube should align with the thermometer's bulb.
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Heating: Place the assembly into a Thiele tube filled with a suitable heating oil (e.g., mineral

oil). The Thiele tube's design ensures uniform heat distribution via convection.

Observation: Begin heating the side arm of the Thiele tube gently with a micro-burner. As the

temperature rises, air trapped in the inverted capillary will slowly bubble out.

Scientific Rationale: This initial bubbling indicates the vapor pressure of the sample is

increasing but has not yet overcome the atmospheric pressure.

Equilibrium Point: Continue heating until a rapid and continuous stream of bubbles emerges

from the capillary tube. This signifies that the liquid has reached its boiling point.

Measurement: Remove the heat source and allow the apparatus to cool slowly. The exact

boiling point is the temperature at which the bubbling ceases and the liquid just begins to

recede back into the capillary tube.

Scientific Rationale: At this moment, the vapor pressure of the liquid is precisely equal to

the atmospheric pressure, which is the definition of the boiling point.

Validation: Record the atmospheric pressure from a laboratory barometer at the time of the

experiment, as the measured boiling point is dependent on this value. Repeat the

measurement for consistency.

Protocol: Density Determination (Pycnometer Method)
A pycnometer is a flask with a specific, precisely known volume, used for measuring the density

of liquids.

Calibration: Clean and thoroughly dry the pycnometer. Measure and record its empty mass

(m_pyc) on an analytical balance.

Reference Measurement: Fill the pycnometer with deionized water of a known temperature

(e.g., 20 °C). Ensure no air bubbles are trapped. Insert the stopper and wipe away any

excess liquid. Measure and record the mass of the pycnometer filled with water (m_water).

Scientific Rationale: Water's density is well-documented at various temperatures. This step

allows for the precise calculation of the pycnometer's internal volume (V = (m_water -
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m_pyc) / ρ_water).

Sample Measurement: Empty and thoroughly dry the calibrated pycnometer.

Filling: Fill the pycnometer with N,N-Dimethylallylamine, equilibrating it to the same

temperature used for the water calibration (20 °C). Insert the stopper and carefully wipe

away any excess liquid.

Final Massing: Measure and record the mass of the pycnometer filled with the sample

(m_sample).

Calculation: Calculate the density of the N,N-Dimethylallylamine (ρ_sample) using the

formula: ρ_sample = (m_sample - m_pyc) / V

Validation: Perform the measurement in triplicate and average the results to minimize

random error. Ensure the temperature is stable throughout the procedure.

Visualization: Experimental Workflow
The following diagram illustrates the logical workflow for determining the physical properties of

N,N-Dimethylallylamine in a laboratory setting.
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Caption: Workflow for the determination of boiling point and density.
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Safety and Handling Considerations
N,N-Dimethylallylamine is a highly flammable liquid (Flash Point: -20 °C) and its vapors can

form explosive mixtures with air.[3][5][6] It is also corrosive and causes severe skin burns and

eye damage.[8] Inhalation may be harmful.[8][9]

Core Handling Requirements:

Always handle this chemical within a certified chemical fume hood.

Use spark-proof tools and ensure all equipment is properly grounded to prevent static

discharge.[9]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a flame-retardant lab coat.[8][10]

Store in a tightly closed container in a cool, well-ventilated area away from heat and ignition

sources.[8]

Conclusion
The boiling point and density of N,N-Dimethylallylamine are foundational parameters that

directly influence its purification, handling, and use in chemical synthesis. A thorough

understanding, coupled with precise experimental determination as outlined in this guide, is

essential for ensuring safety, accuracy, and reproducibility in the work of researchers,

scientists, and drug development professionals. Adherence to rigorous experimental protocols

and safety measures is non-negotiable when working with this versatile yet hazardous

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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